Cas no 606931-02-6 (1-Boc-4-(2-chloroethyl)homopiperazine)

• Product Name: 1-Boc-4-(2-chloroethyl)homopiperazine
• CAS No: 606931-02-6
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• CID: 2951127
• PubChem ID: 114293370
• Update Time: 2024-11-04

1-Boc-4-(2-chloroethyl)homopiperazine Chemical and Physical Properties

Names and Identifiers

• 1-BOC-4-(2-氯乙基)高哌嗪
• 1-Boc-4-(2-chloroethyl)homopiperazine
• TERT-BUTYL 4-(2-CHLOROETHYL)-1,4-DIAZEPANE-1-CARBOXYLATE
• starbld0010838
• 606931-02-6

• MDL： MFCD24161559
• Inchi： 1S/C12H23ClN2O2/c1-12(2,3)17-11(16)15-7-4-6-14(8-5-13)9-10-15/h4-10H2,1-3H3
• InChI Key： PUWCOZCPGPDIRC-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 262.1448057 g/mol
• Monoisotopic Mass: 262.1448057 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.77
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8